Cas no 1824535-05-8 (2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid
• CAS No: 1824535-05-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6151978
• PubChem ID: 153757125
• Update Time: 2025-06-23

2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid
• 1824535-05-8
• EN300-1863869
• 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H18O2/c1-14(2)11(12(14)13(15)16)9-8-10-6-4-3-5-7-10/h3-7,11-12H,8-9H2,1-2H3,(H,15,16)
• InChI Key： PQQIUXGVIRPQFU-UHFFFAOYSA-N
• SMILES： OC(C1C(CCC2C=CC=CC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1824535-05-8, known as 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with substituents that offer both steric and electronic diversity. The cyclopropane core is a three-membered ring, which is highly strained but also provides exceptional reactivity in certain chemical transformations. The presence of dimethyl groups and a phenylethyl substituent further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are widely used in electronics and optoelectronics. The carboxylic acid functionality of this compound allows for easy functionalization, enabling the incorporation of various substituents that can tailor the electronic properties of the resulting materials. For instance, a 2023 study published in *Nature Communications* demonstrated how this compound can be used to synthesize PAHs with unprecedented efficiency and precision.

In addition to its role in materials science, 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid has shown promise in medicinal chemistry. The cyclopropane ring is known to exhibit unique pharmacokinetic properties, making it an attractive scaffold for drug design. Recent research has focused on its ability to modulate enzyme activity through non-covalent interactions. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against several key enzymes involved in neurodegenerative diseases.

The synthesis of CAS No 1824535-05-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in this area was reported by Smith et al. in *Angewandte Chemie International Edition*, where they described a novel palladium-catalyzed coupling reaction that significantly improves the yield and purity of the compound. This method not only simplifies the synthesis but also opens up new avenues for exploring related compounds with diverse substituents.

From an environmental perspective, the development of sustainable synthesis routes for CAS No 1824535-05-8 has become a priority. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during production. A recent study by Green et al., published in *Green Chemistry*, demonstrated how biocatalytic methods can be employed to synthesize this compound using renewable feedstocks and under mild conditions.

Looking ahead, the applications of CAS No 1824535-05-8 are expected to expand into emerging fields such as nanotechnology and biotechnology. Its unique structure makes it an ideal candidate for designing self-assembling materials and nanoscale devices. Furthermore, ongoing research into its biological activity suggests potential applications in drug delivery systems and personalized medicine.

In conclusion, CAS No 1824535-05-8, or 2,2-Dimethyl-3-(2-phenylethyl)cyclopropane-1-carboxylic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As new discoveries continue to emerge, this compound is poised to play an even more significant role in shaping the future of science and technology.